molecular formula C9H9NO3 B1610461 ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate CAS No. 35405-94-8

ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate

Cat. No. B1610461
CAS RN: 35405-94-8
M. Wt: 179.17 g/mol
InChI Key: NNABKJKQNGGLKM-UHFFFAOYSA-N
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Description

Ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate is a chemical compound with the molecular formula C9H9NO3. It has a molecular weight of 179.175 g/mol . The compound is related to heteropentalenes, which contain two heteroatoms in the entire structure .


Synthesis Analysis

The synthesis of ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate follows the Hemetsberger–Knittel protocol, which involves three reaction steps: the nucleophilic substitution of halogen-containing aliphatic carboxylic acid esters, Knoevenagel condensation, and finally, thermolysis promoting the intramolecular cyclocondensation to O,N-heteropentalene . Another synthesis method involves the Vilsmeier-Haack reaction of 4H-furo[3,2-b]pyrrole-5-carboxylate .


Molecular Structure Analysis

The molecular structure of ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate consists of a furo[3,2-b]pyrrole core with an ethyl carboxylate group attached . The structure is related to heteropentalenes, containing two heteroatoms in the entire structure .


Chemical Reactions Analysis

The chemical reactions involving ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate are complex and involve multiple steps. The Hemetsberger–Knittel reaction sequence is known for the preparation of O,N-heteropentalenes . Another reaction involves the Vilsmeier-Haack reaction of 4H-furo[3,2-b]pyrrole-5-carboxylate .


Physical And Chemical Properties Analysis

The physical and chemical properties of ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate are not fully known as the melting point, boiling point, density, and refractive index are not available .

Scientific Research Applications

Synthesis of Heteropentalenes

Ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate is used in the Hemetsberger–Knittel protocol for the synthesis of heteropentalenes . This protocol involves three reaction steps: nucleophilic substitution of halogen-containing aliphatic carboxylic acid esters, Knoevenagel condensation, and thermolysis promoting the intramolecular cyclocondensation to O,N-heteropentalene .

Preparation of O,N-Heteropentalenes

The Hemetsberger–Knittel reaction sequence is also known for the preparation of O,N-heteropentalenes with three heteroatoms (2:1) and their sulfur and selenium heteroatoms containing structural analogues and bis pyrroles .

Synthesis of Thiazolo[5,4-d]thiazoles

Ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate is used in the Ketcham cyclocondensation for the synthesis of thiazolo[5,4-d]thiazoles . This process is more challenging since it occurs stepwise and the formation of by-products is obvious .

Antibacterial Activity

Some derivatives of ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate have shown moderate to good antimicrobial activity against tested bacteria .

Synthesis of α,β Unsaturated α-Amino Acids

Ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate is used as a convenient reagent for the synthesis of α,β unsaturated α-amino acids .

Synthesis of Cyclic Analogues of Natural Amino Acids

This compound is also used as an intermediate for the synthesis of cyclic analogues of natural amino acids .

Synthesis of New Heterocyclic Compounds

Ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate is used as an intermediate for the synthesis of new heterocyclic compounds .

Inhibition of Alphaviruses

Compounds with a thieno[3,2-b]pyrrole skeleton, which can be synthesized from ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate, have been found to inhibit alphaviruses and exhibit a broad spectrum of antiviral activity .

Future Directions

The future directions for research on ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate could involve exploring its potential applications in various fields. For instance, furo[3,2-b]pyrroles are known for their pharmacological activity, and thiazolothiazoles have become of interest to materials science .

properties

IUPAC Name

ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9NO3/c1-2-12-9(11)7-5-8-6(10-7)3-4-13-8/h3-5,10H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NNABKJKQNGGLKM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC2=C(N1)C=CO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70508422
Record name Ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70508422
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

179.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate

CAS RN

35405-94-8
Record name Ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70508422
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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